3-Bromo-6,9-diphenyl-9H-carbazole

• IUPAC Name: 3-bromo-6,9-diphenylcarbazole
• InChI: InChI=1S/C24H16BrN/c25-19-12-14-24-22(16-19)21-15-18(17-7-3-1-4-8-17)11-13-23(21)26(24)20-9-5-2-6-10-20/h1-16H
• InChI Key: JBEQRROTSDUCGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=C2)N(C4=C3C=C(C=C4)Br)C5=CC=CC=C5
• Molecular Formula: C24H16BrN
• DSSTOX Substance ID: DTXSID60727807
• Molecular Weight: 398.3 g/mol
• CAS RN: 1160294-85-8

Description

3-Bromo-6,9-diphenyl-9H-carbazole is a chemical compound with the CAS Number: 1160294-85-8. It has a molecular weight of 398.3.

Synthesis Analysis

The synthesis of carbazole derivatives like 3-Bromo-6,9-diphenyl-9H-carbazole has been a topic of interest due to their important photochemical and thermal stability and good hole-transport ability. Carbazole and its derivatives have been known for many years as components of optoelectronics and electroactive materials mainly because of their high hole transporting capabilities and strong fluorescence.

Molecular Structure Analysis

The molecular structure of 3-Bromo-6,9-diphenyl-9H-carbazole is C24H16BrN. It is an isomer to 2-Bromo-9H-carbazole with the only difference being that 9H-carbazole is mono-brominated at the 3-position.

Chemical Reactions Analysis

Carbazole moieties can be electropolymerized in two different methods resulting in the formation of poly (2,7-carbazole)s or poly (3,6-carbazole)s derivatives. The bromo-substituents enable 3,6-dbromo-9- (2-ethylhexyl)-9H-carbazole to undergo facile reactions, including Suzuki coupling reactions and Kumada polymerisation.

Physical And Chemical Properties Analysis

3-Bromo-6,9-diphenyl-9H-carbazole has a melting point of 143.0 to 147.0 °C and a predicted boiling point of 564.2±32.0 °C. It has a predicted density of 1.32±0.1 g/cm3.

Scientific Research Applications

OLED Materials

3-Bromo-6,9-diphenyl-9H-carbazole is utilized as a building block for synthesizing dopant or host materials in organic light-emitting diodes (OLEDs). .

Semiconducting Structures

This compound is also instrumental in constructing complex structures of small semiconducting materials. .

Polycarbazole Derivatives

The reactivity of 3-Bromo-6,9-diphenyl-9H-carbazole at specific positions makes it suitable for synthesizing polycarbazole derivatives. .

Stability and Triplet Energy

Due to its structural adaptability with 3,6-substitution, this carbazole variant is an excellent candidate for integration into polymers. .

Mechanism of Action

Target of Action

It is known that carbazole derivatives often interact with various biological targets due to their versatile functionalization .

Mode of Action

Carbazole derivatives are known for their excellent optoelectronic properties . They can be electropolymerized, resulting in the formation of poly(2,7-carbazole)s or poly(3,6-carbazole)s derivatives . The 3-Bromo-9H-carbazole is mono-brominated at the 3-position, which reduces the chance of being oxidized to form excimers or oligomers .

Biochemical Pathways

Carbazole derivatives are known to have excellent electrical, electrochemical properties, good environmental stability, and unique optical properties .

Pharmacokinetics

The compound is a solid at room temperature and is soluble in toluene , which may influence its bioavailability.

Result of Action

Carbazole derivatives are known to exhibit intriguing optoelectronic properties .

Action Environment

It is known that the compound should be stored in a dry environment at room temperature .

Safety and Hazards

The safety information for 3-Bromo-6,9-diphenyl-9H-carbazole includes a GHS07 pictogram and a warning signal word. The hazard statements include H315-H319.

Future Directions

Polycarbazole and its derivatives encompass nitrogen-containing aromatic heterocyclic conducting polymers having excellent optoelectronic properties, high charge carrier mobility, and excellent morphological stability, which make them potential candidates in the field of nanodevices, rechargeable batteries, and electrochemical transistors.